Cas no 1421584-46-4 (N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide
• CAS No: 1421584-46-4
• MF: C₁₇H₂₂N₄O₄S
• MW: 378.445982456207
• CID: 6511975
• Update Time: 2025-07-09

N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide
• N-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide

• Inchi： 1S/C17H22N4O4S/c1-12-13(2)19-11-21(17(12)23)10-9-18-16(22)14-5-7-15(8-6-14)26(24,25)20(3)4/h5-8,11H,9-10H2,1-4H3,(H,18,22)
• InChI Key： SRMUYPVEKHSJRJ-UHFFFAOYSA-N
• SMILES： C(NCCN1C=NC(C)=C(C)C1=O)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide

Comprehensive Analysis of N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide (CAS No. 1421584-46-4)

The compound N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide (CAS No. 1421584-46-4) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This pyrimidine derivative is characterized by a dimethylsulfamoyl benzamide moiety, which contributes to its distinctive chemical behavior and biological activity. Researchers are particularly interested in its role as a small molecule inhibitor and its interactions with various enzymatic targets.

In recent years, the demand for novel heterocyclic compounds like N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide has surged, driven by advancements in drug discovery and precision medicine. The compound's CAS No. 1421584-46-4 is frequently searched in academic databases and patent filings, reflecting its relevance in kinase inhibition studies and cancer research. Its molecular structure, featuring a dihydropyrimidinone core, aligns with the growing focus on targeted therapies for complex diseases.

One of the key areas of interest for N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide is its potential application in inflammatory disease management. The dimethylsulfamoyl group is known to enhance solubility and bioavailability, making it a promising candidate for oral drug formulations. Additionally, its mechanism of action, which may involve modulation of cell signaling pathways, has sparked discussions in forums and research publications. This aligns with the broader trend of exploring multi-target therapeutics in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS No. 1421584-46-4 involves sophisticated organic synthesis techniques, including amide coupling and pyrimidine ring formation. These processes are critical for ensuring the compound's purity and efficacy, topics frequently queried by medicinal chemists and pharmaceutical manufacturers. The compound's structure-activity relationship (SAR) is also a hot topic, as researchers aim to optimize its pharmacokinetic properties for clinical use.

The rise of computational chemistry and AI-driven drug design has further amplified interest in N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide. Computational models are being employed to predict its binding affinity and toxicity profile, addressing common search queries about its safety and efficacy. This intersection of cheminformatics and experimental research underscores the compound's potential as a lead molecule in next-generation therapeutics.

In conclusion, N-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-4-(dimethylsulfamoyl)benzamide (CAS No. 1421584-46-4) represents a fascinating case study in the evolution of bioactive small molecules. Its multifaceted applications, from drug development to mechanistic studies, make it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about innovative pharmacotherapy and molecular design.